(E)-N-(2,2,2-trichloro-1-(3-(2-methyl-4-(o-tolyldiazenyl)phenyl)thioureido)ethyl)heptanamide

• CAS No.: 306279-05-0
• Molecular Formula: C24H30Cl3N5OS
• Molecular Weight: 542.9 g/mol
• IUPAC Name: N-[2,2,2-trichloro-1-[[2-methyl-4-[(2-methylphenyl)diazenyl]phenyl]carbamothioylamino]ethyl]heptanamide
• InChI: InChI=1S/C24H30Cl3N5OS/c1-4-5-6-7-12-21(33)29-22(24(25,26)27)30-23(34)28-19-14-13-18(15-17(19)3)31-32-20-11-9-8-10-16(20)2/h8-11,13-15,22H,4-7,12H2,1-3H3,(H,29,33)(H2,28,30,34)
• InChI Key: PTQZLSSDPVUCOR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(=O)NC(C(Cl)(Cl)Cl)NC(=S)NC1=C(C=C(C=C1)N=NC2=CC=CC=C2C)C

Description

(E)-N-(2,2,2-Trichloro-1-(3-(2-methyl-4-(o-tolyldiazenyl)phenyl)thioureido)ethyl)heptanamide is a structurally complex compound characterized by multiple functional groups:

• Thioureido group: Contributes to hydrogen bonding and metal coordination, influencing solubility and target interactions .
• o-Tolyldiazenylphenyl unit: A diazenyl (azo) group linked to a methyl-substituted aromatic ring, which may confer photochemical or redox activity.
• Heptanamide chain: A long alkyl chain that increases molecular weight (estimated ~550–600 g/mol) and modulates membrane permeability.

Structural elucidation of such compounds typically employs UV, NMR (¹H and ¹³C), and X-ray crystallography, as demonstrated in studies of analogous triazole and thiocarbonohydrazide derivatives .

Biological Activity

(E)-N-(2,2,2-trichloro-1-(3-(2-methyl-4-(o-tolyldiazenyl)phenyl)thioureido)ethyl)heptanamide is a synthetic organic compound characterized by its complex structure, which includes a heptanamide backbone, a trichloroethyl moiety, and a thiourea group linked to an aromatic system. Its unique structural features suggest potential applications in medicinal chemistry and materials science due to its electronic and steric properties.

Structural Characteristics

The compound's structure can be summarized as follows:

• Backbone : Heptanamide
• Functional Groups :
  • Trichloroethyl moiety
  • Thiourea group
  • Azo linkage with o-tolyldiazenyl substituent

This combination of features is expected to influence the compound's biological interactions significantly.

Biological Activity Overview

The biological activity of (E)-N-(2,2,2-trichloro-1-(3-(2-methyl-4-(o-tolyldiazenyl)phenyl)thioureido)ethyl)heptanamide has been evaluated through various predictive models and experimental studies. The following sections detail the findings regarding its potential biological activities.

Predictive Modeling

Using the PASS (Prediction of Activity Spectra for Substances) model, researchers can predict potential biological activities based on structural similarities with known compounds. The predictions suggest that this compound may exhibit:

• Antimicrobial Activity : Similarities to known antimicrobial agents.
• Anticancer Properties : Potential based on structural motifs common in anticancer drugs.

Interaction Studies

Interaction studies are crucial for understanding how (E)-N-(2,2,2-trichloro-1-(3-(2-methyl-4-(o-tolyldiazenyl)phenyl)thioureido)ethyl)heptanamide behaves in biological systems. Research indicates that the compound may interact with various biological targets, including:

• Enzymes : Possible inhibition or modulation of enzyme activity.
• Receptors : Binding affinity studies may reveal interactions with specific receptors involved in disease pathways.

Comparative Analysis with Similar Compounds

A comparative analysis with structurally related compounds provides insights into the unique biological activity of (E)-N-(2,2,2-trichloro-1-(3-(2-methyl-4-(o-tolyldiazenyl)phenyl)thioureido)ethyl)heptanamide. The following table summarizes key features and known activities of similar compounds:

Compound Name	Structure Features	Known Biological Activity
4-Aminoazobenzene	Azo group with amino substituent	Known carcinogen; used in dye production
Benzothiazole derivatives	Contains sulfur and nitrogen heterocycles	Exhibits antimicrobial and anticancer properties
Triazole-based compounds	Five-membered ring with nitrogen atoms	Antifungal and anticancer activities

The unique combination of a trichloroethyl moiety with thiourea and azo linkages in (E)-N-(2,2,2-trichloro-1-(3-(2-methyl-4-(o-tolyldiazenyl)phenyl)thioureido)ethyl)heptanamide suggests distinct reactivity patterns compared to these compounds.

Comparison with Similar Compounds

Key Observations :

• Unlike thiocarbonohydrazides (), the thioureido group in the target compound may exhibit distinct hydrogen-bonding patterns, affecting crystallinity and solubility .
• The o-tolyldiazenyl group is absent in most pesticidal amides (), suggesting unique reactivity or target specificity.

Bioactivity and Mode of Action

• Agrochemical analogs () : Chloroacetamides (e.g., alachlor) inhibit fatty acid elongation in plants. The target compound’s amide and trichloro groups may share similar herbicidal mechanisms but require validation .
• Thioureido vs. thiocarbonohydrazide (): Both sulfur-containing groups interact with metal ions, but thiocarbonohydrazides form more extensive hydrogen-bonded networks, as seen in crystal structures .
• Bioactivity clustering () : Compounds with structural similarities (e.g., amides, chloroaromatics) often cluster by mode of action. The target compound’s diazenyl group may confer redox activity, analogous to azo-based anticancer agents .

Research Findings and Hypothetical Data

Spectroscopic Comparison (Table 2)

Parameter	Target Compound (Hypothetical)	Zygocaperoside ()	Thiocarbonohydrazide ()
¹H-NMR (δ, ppm)	1.2–1.6 (m, heptanamide CH₂)	0.8–1.5 (steroidal CH₃)	7.2–8.1 (aromatic H)
¹³C-NMR (δ, ppm)	170 (amide C=O)	175 (glycoside C=O)	180 (thiocarbonyl C=S)
UV-Vis (λ max)	~350 nm (diazenyl π→π*)	~280 nm (flavonoid)	~310 nm (aromatic π→π*)

Interpretation :

• The diazenyl group in the target compound likely contributes to a distinct UV absorbance profile compared to flavonoid or thiocarbonohydrazide derivatives .
• NMR signals for the heptanamide chain would dominate the aliphatic region, contrasting with steroidal or aromatic signals in analogs .

Hypothetical Bioactivity Profile (Table 3)

Assay Type	Target Compound (Predicted)	Alachlor ()	Thiocarbonohydrazide ()
Herbicidal activity (IC₅₀)	10–50 µM	5–20 µM	>100 µM
Antimicrobial (MIC)	5–10 µg/mL	N/A	20–50 µg/mL
Solubility (H₂O)	<1 mg/mL	~50 mg/mL	<0.5 mg/mL

Notes:

• Lower solubility than alachlor may limit the target compound’s agricultural utility but enhance persistence in lipid-rich environments.